Cas no 1804154-88-8 (3-(2-Carboxyethyl)-2-(difluoromethyl)mandelic acid)

• Product Name: 3-(2-Carboxyethyl)-2-(difluoromethyl)mandelic acid
• CAS No: 1804154-88-8
• MF: C₁₂H₁₂F₂O₅
• MW: 274.217491149902
• CID: 4941318
• Update Time: 2025-10-08

3-(2-Carboxyethyl)-2-(difluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Carboxyethyl)-2-(difluoromethyl)mandelic acid

• Inchi： 1S/C12H12F2O5/c13-11(14)9-6(4-5-8(15)16)2-1-3-7(9)10(17)12(18)19/h1-3,10-11,17H,4-5H2,(H,15,16)(H,18,19)
• InChI Key： OMHLHCBHILSMPK-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1CCC(=O)O)C(C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 334
• XLogP3: 1.2
• Topological Polar Surface Area: 94.8

Additional information on 3-(2-Carboxyethyl)-2-(difluoromethyl)mandelic acid

3-(2-Carboxyethyl)-2-(difluoromethyl)mandelic Acid: A Comprehensive Overview

3-(2-Carboxyethyl)-2-(difluoromethyl)mandelic acid, identified by the CAS number 1804154-88-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, belonging to the class of mandelic acids, exhibits a unique structure characterized by the presence of a carboxyethyl group and a difluoromethyl substituent. These structural features contribute to its potential applications in drug design and development.

The synthesis of 3-(2-Carboxyethyl)-2-(difluoromethyl)mandelic acid involves a series of intricate organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, enhancing both yield and purity. These improvements are crucial for scaling up the compound for preclinical studies and potential therapeutic applications.

One of the most promising aspects of this compound is its biological activity. Studies have demonstrated that 3-(2-Carboxyethyl)-2-(difluoromethyl)mandelic acid exhibits potent inhibitory effects against various enzymes, making it a potential candidate for treating enzyme-related disorders. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit serine proteases, which are implicated in conditions such as inflammation and cancer.

In addition to its enzymatic activity, this compound has shown remarkable selectivity towards specific cellular pathways. A recent study conducted by researchers at the University of California revealed that it selectively targets the Wnt/β-catenin signaling pathway, which is often dysregulated in colorectal cancer. This selectivity underscores its potential as a targeted therapy with minimal off-target effects.

The structural uniqueness of 3-(2-Carboxyethyl)-2-(difluoromethyl)mandelic acid also lends itself to further chemical modifications. By altering the substituents on the mandelic acid backbone, researchers can explore a wide range of analogs with diverse biological activities. For example, substituting the difluoromethyl group with other halogenated moieties has been shown to enhance metabolic stability and bioavailability.

From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods allow for precise determination of its molecular structure and purity, ensuring consistency in both research and manufacturing processes.

In terms of pharmacokinetics, preliminary studies indicate that 3-(2-Carboxyethyl)-2-(difluoromethyl)mandelic acid has favorable absorption properties when administered orally. Its bioavailability is further enhanced by its ability to permeate cellular membranes efficiently, making it a viable candidate for systemic drug delivery.

The future prospects for this compound are bright, with ongoing clinical trials exploring its efficacy in treating various cancers and inflammatory diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through the drug development pipeline.

In conclusion, 3-(2-Carboxyethyl)-2-(difluoromethyl)mandelic acid, CAS No. 1804154-88-8, represents a significant advancement in medicinal chemistry. Its unique structure, coupled with potent biological activity and favorable pharmacokinetic properties, positions it as a promising therapeutic agent with broad applications in modern medicine.